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Proper Disposal Procedures: 1-(4-
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Compound of Interest

Compound Name: 3-Hexanone, 1-(4-methoxyphenyl)-

Cat. No.: B12075231

Get Quote

Executive Summary: Immediate Action Plan

1-(4-Methoxyphenyl)-3-hexanone (CAS: 7355-84-2) is an organic ketone intermediate used in

pharmaceutical synthesis.[1][2] For disposal purposes, it is classified as a Non-Halogenated
Organic Solvent.[3]

» Primary Disposal Method: High-temperature incineration at an approved TSD (Treatment,
Storage, and Disposal) facility.[1][2][3]

» RCRA Classification: Generally D001 (Ignitable) if flash point is <60°C; otherwise, non-
regulated chemical waste (unless mixed with listed solvents).[3] Note: Due to variable flash
points in synthesis intermediates, treat as Ignitable (D001) to ensure compliance.

o Segregation: Segregate with Non-Halogenated Solvents.[3] Do NOT mix with strong
oxidizers or acids.[4][3][5]

Chemical Characterization & Hazard Profile[4][6]

Before disposal, the waste stream must be accurately characterized to ensure compatibility
with waste containers and destruction methods.
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Property

Data / Classification

Operational Implication

Chemical Name

1-(4-Methoxyphenyl)-3-

Use full name on waste tags.

hexanone [1112]
Required for manifest tracking.
CAS Number 7355-84-2
[1][2]14][3]
High carbon content favors
Molecular Formula C13H1802

incineration.[4][3]

Physical State

Liquid (Oil) / Low-melting Solid

Requires leak-proof liquid
containers.[1][2][4][3]

Flash Point

> 93°C (Estimated)

Combustible.[4][3] Store away

from heat.

Reactivity

Stable

Incompatible with strong

oxidizing agents.[4][3][5]

GHS Hazards

H315 (Skin Irrit.), H319 (Eye
Irrit.)[3]

Standard PPE (Nitrile gloves,
goggles) required.[3]

Expert Insight: While specific SDS data for this niche intermediate may be sparse, its structure

(aromatic ether-ketone) dictates that it behaves similarly to 4-Methoxyacetophenone.[1][2][4][3]

It does not form peroxides like simple ethers, but it should still be managed as a

flammable/combustible organic liquid.

Step-by-Step Disposal Workflow

This protocol ensures compliance with EPA (40 CFR) and local hazardous waste regulations.[4]

[3]

Phase 1: Segregation & Collection
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Objective: Prevent cross-contamination and dangerous reactions.[4][3]

e Select Container: Use HDPE (High-Density Polyethylene) or Amber Glass containers.[4][3]
Avoid metal cans if the waste is acidic or corrosive (unlikely here, but good practice).

e Segregation Logic:
o ACCEPTABLE Mixtures: Acetone, Ethyl Acetate, Methanol, Ethanol, Toluene.[3][6]

o PROHIBITED Mixtures: Chloroform, Dichloromethane (Halogenated wastes require
separate incineration streams), Nitric Acid, Peroxides.[3]

Phase 2: Labeling

Objective: Clear communication for waste handlers.

o Label Color: Red (Flammable/Organic) or White (General Hazard), depending on institutional

color codes.[3]

e Mandatory Fields:
o Full Chemical Name: "1-(4-Methoxyphenyl)-3-hexanone" (No abbreviations).[1][2]
o Hazard Checkbox: [x] Flammable [x] Irritant [x] Toxic.[4][3]

o Composition: If in solution, list all components (e.g., "1-(4-Methoxyphenyl)-3-hexanone
(5%), Ethyl Acetate (95%)").

Phase 3: Storage & Hand-off

Objective: Safe interim storage.

o Secondary Containment: Place the waste container in a polyethylene tray capable of holding
110% of the container's volume.

o Ventilation: Store in a chemical fume hood or a dedicated flammable safety cabinet.

o Cap Management: Keep caps tightly closed when not actively adding waste to prevent
volatile emissions (EPA requirement).[4][3]
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Visualizing the Workflow
Diagram 1: Waste Segregation Decision Tree

This logic gate ensures the chemical ends up in the correct waste stream.[4][3]

Waste: 1-(4-Methoxyphenyl)-3-hexanone

Is it mixed with Halogenated Solvents?
(DCM, Chloroform, etc.)

Yes No

Stream A: Halogenated Waste

Is it mixed with Aqueous Acids/Bases?

(High Temp Incineration + Scrubber)

Yes No (Pure or Organic Solvent Mix)

Stream B: Aqueous Waste Stream C: Non-Halogenated Organic

(Neutralization/Treatment) (Fuel Blending/Incineration)

Click to download full resolution via product page

Caption: Logic flow for determining the correct waste stream. Stream C is the standard path for
this chemical.[1][2][4][3]

Spill Response Protocol

In the event of a spill in the laboratory, follow this S.P.I.R.I.T. protocol.

Diagram 2: S.P.l.R.I.T. Response Workflow

1. Assess Volume & Hazard 2. Don PPE 3. Contain 4. Clean Up 5. Bag & Tag 6. Notify EHS
(< 100mL = Minor) (Nitrile Gloves, Goggles, Lab Coat) (Use Absorbent Pads/Snake) (Absorb liquid, wipe surface) (Place in HazWaste Bag) (If >100mL or drain entry)

Click to download full resolution via product page
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Caption: Operational workflow for managing minor laboratory spills of organic ketones.

Detailed Spill Steps:

Evacuate: If spill is >500mL or in a confined space, evacuate the area immediately.[4][3]

Absorb: Use vermiculite, clay, or activated charcoal pads.[3] Do not use paper towels for
large flammable spills as they increase fire surface area.[4][3]

Decontaminate: Wash the surface with a soap/water solution after bulk removal.[4][3]

Disposal: All spill debris (gloves, pads, wipes) must be disposed of as Solid Hazardous
Waste (Stream C equivalent).[3]

Final Fate: Treatment Methodology

Understanding why we dispose of it this way builds trust in the system.[4][3]

Method:Fuel Blending / Incineration.[3]

Mechanism: The waste is injected into a rotary kiln incinerator operating at >1000°C.[4][3]

Chemistry:

[1](21(3]

Why this method?

o Energy Recovery: The high carbon content provides calorific value, allowing it to be used
as fuel for the incinerator (Fuel Blending).[3]

o Complete Destruction: Ensures total breakdown of the aromatic ring, preventing
environmental contamination.[3]

References

» National Institute of Standards and Technology (NIST).1-(4-Methoxyphenyl)-3-hexanone
Chemical Properties.[1][2][4] NIST Chemistry WebBook.[4][3] Available at: [Link][1][2][3]
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» U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Orientation Manual 2014: Waste Identification.[4][3] Available at: [Link][1][2][3]

e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets.[4][3] 29 CFR 1910.1200.[4][3] Available at: [Link][1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. (E)-1-(4-Hydroxy-3-methoxyphenyl)dec-3-en-5-one [webbook.nist.gov]
e 2. 1-(3,4-Dimethoxyphenyl)hexan-3-one [webbook.nist.gov]

e 3. dwk.com [dwk.com]

e 4. nyu.edu [nyu.edu]

o 5. fishersci.com [fishersci.com]

e 6. deq.mt.gov [deq.mt.gov]

e To cite this document: BenchChem. [Proper Disposal Procedures: 1-(4-Methoxyphenyl)-3-
hexanone[1][2][3]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12075231/docs#proper-disposal-procedures-1-4-
methoxyphenyl-3-hexanone-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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